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While direct information on Renierone was not available, research on semi-synthetic derivatives of

Renieramycin M provides relevant context for this class of marine compounds. The table below summarizes

quantitative data on the cytotoxicity of these derivatives against non-small cell lung cancer (NSCLC) cell

lines [1].

Compound Name
IC50 (nM) in
H292 Cells

IC50 (nM) in H460
Cells

Key Structural
Feature

Renieramycin M 24.56 Information missing Parent compound

Jorunnamycin A 217.43 Information missing Intermediate for

synthesis

5a (22-O-(N-Boc-l-glycine) ester) 3.56 Information missing 22-O-amino ester

derivative

Other 22-O-amino ester
derivatives (5b-5e)

~3 to 200 nM

(range)

~3 to 200 nM

(range)

22-O-amino ester side

chain

Hydroquinone 5-O-amino ester
derivatives (6a-6e)

~3 to 200 nM

(range)

~3 to 200 nM

(range)

Hydroquinone 5-O-

amino ester

Cisplatin Less potent than

5a

Less potent than

derivatives

Reference drug
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Compound Name
IC50 (nM) in
H292 Cells

IC50 (nM) in H460
Cells

Key Structural
Feature

Doxorubicin ~100x less

potent than 5a

Similar potency to

derivatives

Reference drug

The most potent derivative, compound 5a, showed a cytotoxicity 7 times greater than Renieramycin M and

61 times greater than Jorunnamycin A against H292 cells [1]. This highlights the importance of the 22-O-

amino ester side chain for enhancing cytotoxic activity [1].

Experimental Workflow for Cytotoxicity Assessment

The general methodology used to generate the cytotoxicity data for these marine compounds typically

follows a standardized workflow [1] [2]:
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Result: Cytotoxicity Profile
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Research process for evaluating marine compound cytotoxicity.

Key Experimental Details:

Cell Lines: Studies commonly use metastatic non-small cell lung cancer (NSCLC) cell lines, such as

H292 and H460 [1] [2].
Viability Assay: Cytotoxicity is determined using the MTT assay. This method measures the

reduction of yellow MTT tetrazolium salt to purple formazan crystals by metabolically active cells,
which serves as a proxy for cell viability [1] [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s14324570?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460379/
https://www.mdpi.com/1660-3397/17/5/301
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460379/
https://www.mdpi.com/1660-3397/17/5/301
https://www.smolecule.com/products/s14324570?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Protocol: After incubating cells with various concentrations of the test compound for a set period

(e.g., 24 hours), MTT solution is added. The resulting formazan crystals are dissolved, and the
solution's absorbance is measured to determine the compound's IC50 value [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.mdpi.com/1660-3397/17/5/301
https://www.smolecule.com/products/s14324570?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460379/
https://www.mdpi.com/1660-3397/17/5/301
https://www.smolecule.com/products/b14324570#renierone-early-studies
https://www.smolecule.com/products/b14324570#renierone-early-studies
https://www.smolecule.com/products/b14324570#renierone-early-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s14324570?utm_src=pdf-bulk
https://www.smolecule.com/products/s14324570?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s14324570?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

